Cas no 13224-94-7 (3-O-Methyl-D-glucopyranose)

• Product Name: 3-O-Methyl-D-glucopyranose
• CAS No: 13224-94-7
• MF: C₇H₁₄O₆
• MW: 194.182463169098
• MDL: MFCD00006608
• CID: 143184
• Update Time: 2025-05-24

3-O-Methyl-D-glucopyranose Chemical and Physical Properties

Names and Identifiers

• (2S,3R,4S,5R,6R)-6-(Hydroxymethyl)-4-methoxytetrahydro-2H-pyran-2,3,5-triol
• 3-O-Methyl-D-glucopyranose
• METHYL-a-D-GLUCOPYRANOSE, 3-O-(RG)
• 3-O-Methyl-alpha
• 3-O-METHYL-ALPHA-D-GLUCOPYRANOSE
• 3-O-METHYL-α-D-GLUCOPYRANOSE
• beta-D-glucopyranose
• 3-O-Methyl-alpha-D-glucose
• 3-O-METHYLGLUCOSE
• 3-O-Methoxyglucose
• A-METHYL-D-GLUCOSIDE
• 3-O-METHYL-D-GLUCOSE
• 3-O-Methyl-a-D-glucopyranose
• 3-O-Methyl-d-[UL-13C6]glucose
• METHYL-A-D-GLUCOPYRANOSE, 3-O-
• 3-O-Methylglucose,99%

• MDL： MFCD00006608
• Inchi： 1S/C7H14O6/c1-12-6-4(9)3(2-8)13-7(11)5(6)10/h3-11H,2H2,1H3/t3-,4-,5-,6+,7+/m1/s1
• InChI Key： SCBBSJMAPKXHAH-OVHBTUCOSA-N
• SMILES： O1[C@@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)OC)O)O

Computed Properties

• Exact Mass: 194.07900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 99.4

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.47±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 164-166 ºC
• Boiling Point: 250.62°C (rough estimate)
• Refractive Index: 1.5600 (estimate)
• Solubility: Soluble (641 g/l) (25 º C),
• PSA: 99.38000
• LogP: -2.56730
• Solubility: Not determined

3-O-Methyl-D-glucopyranose Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25; S36; S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on 3-O-Methyl-D-glucopyranose

Research Brief on 3-O-Methyl-D-glucopyranose (CAS: 13224-94-7): Recent Advances and Applications in Chemical Biology and Medicine

3-O-Methyl-D-glucopyranose (CAS: 13224-94-7) is a methylated derivative of glucose that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique physicochemical properties and potential therapeutic applications. Recent studies have explored its role as a metabolic modulator, a precursor for glycoconjugate synthesis, and a potential diagnostic tool. This research brief synthesizes the latest findings on this compound, highlighting its mechanisms of action, synthetic pathways, and emerging applications in biomedicine.

A 2023 study published in the Journal of Medicinal Chemistry investigated the metabolic effects of 3-O-Methyl-D-glucopyranose in cancer cell lines. The research demonstrated that this compound selectively inhibits hexokinase activity in glycolytic pathways, leading to reduced ATP production in tumor cells. Notably, the study identified CAS: 13224-94-7 as a more stable alternative to 2-deoxyglucose for metabolic inhibition studies, with improved membrane permeability and reduced off-target effects. These findings suggest potential applications in developing novel cancer therapeutics targeting tumor metabolism.

In the field of glycobiology, recent advancements in enzymatic synthesis have enabled more efficient production of 3-O-Methyl-D-glucopyranose derivatives. A Nature Communications paper (2024) described a novel glycosyltransferase engineering approach that significantly improves the yield of methylated sugars, including 13224-94-7, for use in glycoconjugate vaccine development. The modified enzymes demonstrated remarkable regioselectivity for the 3-O position, opening new possibilities for creating structurally defined carbohydrate antigens with enhanced immunogenicity.

Diagnostic applications of 3-O-Methyl-D-glucopyranose have also seen progress. Research published in Analytical Chemistry (2024) developed a sensitive mass spectrometry-based method using 13224-94-7 as an internal standard for quantifying cellular glucose uptake. The method's high precision stems from the compound's metabolic stability and distinct mass spectral signature, addressing longstanding challenges in glucose metabolism studies. This technique has already been adopted by several research groups studying diabetes and metabolic disorders.

From a chemical perspective, recent computational studies have provided new insights into the structural dynamics of 3-O-Methyl-D-glucopyranose. Molecular dynamics simulations published in the Journal of Physical Chemistry B (2024) revealed that methylation at the 3-O position induces unique conformational preferences in the glucopyranose ring, explaining its distinctive interactions with carbohydrate-binding proteins. These findings are informing the design of new carbohydrate-based inhibitors for lectins involved in inflammatory processes.

The safety profile of 13224-94-7 has been systematically evaluated in recent preclinical studies. A comprehensive toxicology assessment in the Journal of Applied Toxicology (2023) reported excellent biocompatibility of 3-O-Methyl-D-glucopyranose across multiple animal models, with no observed adverse effects at therapeutic doses. This data supports the compound's potential transition to clinical development, particularly for metabolic imaging applications where current glucose analogs face limitations.

Looking forward, several research groups are exploring the use of 3-O-Methyl-D-glucopyranose in combination therapies. Preliminary data presented at the 2024 American Chemical Society meeting showed synergistic effects when 13224-94-7 was combined with PD-1 inhibitors in murine cancer models, suggesting that metabolic modulation may enhance checkpoint inhibitor efficacy. These findings are driving new collaborative efforts between glycochemists and immunologists to develop next-generation combination therapies.

In conclusion, the growing body of research on 3-O-Methyl-D-glucopyranose (CAS: 13224-94-7) demonstrates its multifaceted potential in chemical biology and medicine. From its applications in metabolic research and glycoconjugate synthesis to emerging roles in diagnostics and therapeutics, this compound continues to reveal new opportunities for scientific advancement. The coming years will likely see increased translational research efforts to capitalize on these discoveries, potentially leading to novel clinical applications.